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Compound of Interest

Compound Name: Spidoxamat

Cat. No.: B6598133 Get Quote

For Researchers, Scientists, and Drug Development Professionals in the Agrochemical Sector

These application notes provide a comprehensive guide to designing and conducting efficacy

trials for Spidoxamat, a novel tetramic acid insecticide. The protocols outlined below cover

both laboratory-based bioassays and field trials to determine the biological performance of

Spidoxamat against key piercing-sucking insect pests.

Introduction to Spidoxamat
Spidoxamat is a next-generation ketoenol insecticide developed by Bayer AG that targets the

enzyme Acetyl-CoA carboxylase (ACCase) in insects.[1][2] This enzyme is critical for lipid

biosynthesis, and its inhibition disrupts the production of essential fatty acids, leading to

metabolic failure and mortality in target pests.[3][4][5] Spidoxamat belongs to the IRAC

(Insecticide Resistance Action Committee) Group 23.[6] It has shown high efficacy against a

range of piercing-sucking pests, including aphids, whiteflies, mealybugs, psyllids, and scales.

[1][6] A key feature of Spidoxamat is its high plant mobility, allowing for both foliar and soil

applications to control pests on various crops like soybeans, cotton, fruits, and vegetables.[2][3]

Mechanism of Action: Inhibition of Lipid
Biosynthesis
Spidoxamat's mode of action is the disruption of lipid biosynthesis through the inhibition of

ACCase. This enzyme catalyzes the first committed step in fatty acid synthesis. The signaling
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pathway diagram below illustrates this mechanism.

Spidoxamat's mechanism of action: ACCase inhibition.

Data Presentation: Efficacy of Tetramic Acid
Insecticides
Due to the recent development of Spidoxamat, extensive public data on its efficacy is limited.

The following tables present representative data for tetramic acid insecticides against common

pests to illustrate the expected performance of Spidoxamat.

Table 1: Laboratory Bioassay - Dose-Response of a Tetramic Acid Insecticide against Green

Peach Aphid (Myzus persicae)

Concentration (mg
a.i./L)

Number of Aphids
Treated

Number of Aphids
Dead (after 72h)

Percent Mortality
(%)

0 (Control) 100 5 5.0

0.1 100 15 15.0

0.5 100 45 45.0

1.0 100 70 70.0

2.5 100 92 92.0

5.0 100 98 98.0

Table 2: Field Trial - Efficacy of a Tetramic Acid Insecticide against Cotton Aphid (Aphis

gossypii)
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Treatment
Application
Rate (g a.i./ha)

Mean Aphid
Population
(Pre-treatment)

Mean Aphid
Population (7
Days Post-
treatment)

Percent
Control (%)

Untreated

Control
0 55.2 62.5 -13.2

Spidoxamat

(representative)
50 58.1 5.3 90.9

Spidoxamat

(representative)
75 56.9 2.1 96.3

Standard

Insecticide
100 57.4 8.9 84.5

Experimental Protocols
Laboratory Bioassay: Leaf-Dip Method for Aphid
Efficacy
Objective: To determine the dose-response and calculate the LC50 (lethal concentration for

50% of the population) of Spidoxamat against a target aphid species (e.g., Myzus persicae or

Aphis gossypii).

Materials:

Spidoxamat technical grade or formulated product

Acetone or other suitable solvent

Distilled water

Non-ionic surfactant

Host plants (e.g., cabbage for M. persicae, cotton for A. gossypii)

Petri dishes (60 mm diameter)
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Filter paper

Fine camel-hair brush

Micropipettes

Glass beakers

Volumetric flasks

Procedure:

Insect Rearing: Maintain a healthy, age-synchronized colony of the target aphid species on

untreated host plants in a controlled environment (25 ± 2°C, 60-70% RH, 16:8 L:D

photoperiod).

Preparation of Test Solutions:

Prepare a stock solution of Spidoxamat in the chosen solvent.

Create a series of dilutions (e.g., 0.1, 0.5, 1.0, 2.5, 5.0 mg a.i./L) in distilled water

containing a constant concentration of a non-ionic surfactant (e.g., 0.01%).

Prepare a control solution containing only distilled water and the surfactant.

Leaf Disc Preparation:

Excise leaf discs from healthy, untreated host plants using a cork borer (approximately 50

mm diameter).

Prepare one leaf disc for each replicate of each concentration.

Treatment Application:

Hold each leaf disc with forceps and immerse it in the respective test solution for 10

seconds with gentle agitation.

Place the treated leaf discs on filter paper to air dry.
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Infestation:

Once dry, place each leaf disc, adaxial side down, into a Petri dish.

Using a fine camel-hair brush, carefully transfer 20-30 adult apterous aphids onto each

leaf disc.

Incubation:

Seal the Petri dishes with perforated lids to allow for ventilation.

Incubate the dishes under the same controlled conditions used for insect rearing.

Mortality Assessment:

After 72 hours, assess aphid mortality. Aphids that are unable to move when gently

prodded with the brush are considered dead.

Record the number of live and dead aphids for each replicate.

Data Analysis:

Calculate the percentage mortality for each concentration, correcting for control mortality

using Abbott's formula: Corrected % Mortality = [1 - (n in T after treatment / n in C after

treatment)] * 100 (where n = number of insects, T = treated, C = control)

Perform a probit analysis to determine the LC50 and LC90 values and their 95%

confidence intervals.

Field Efficacy Trial
Objective: To evaluate the efficacy of Spidoxamat in controlling a target pest population under

field conditions and to assess its impact on crop yield.

Experimental Workflow:

Workflow for a typical field efficacy trial.

Procedure:
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Trial Site Selection: Choose a site with a history of uniform pest pressure from the target

species.

Experimental Design:

Use a Randomized Complete Block Design (RCBD) with at least four replications.

Each plot should be of a suitable size for the crop and application equipment (e.g., 4 rows

x 10 meters for cotton).

Include an untreated control and a standard commercial insecticide for comparison.

Plot Establishment:

Mark the boundaries of each plot clearly.

Ensure buffer zones between plots to minimize spray drift.

Pre-treatment Assessment:

A day before application, conduct a thorough pest count in each plot to establish a

baseline population. For aphids or whiteflies, this can be done by counting individuals on a

set number of leaves per plant from randomly selected plants in the central rows of each

plot.

Treatment Application:

Apply Spidoxamat at various rates (e.g., 50, 75, 100 g a.i./ha) using a calibrated sprayer

to ensure uniform coverage.

Record environmental conditions (temperature, humidity, wind speed) during application.

Post-treatment Assessment:

Conduct pest counts at regular intervals (e.g., 3, 7, and 14 days after treatment) using the

same method as the pre-treatment assessment.

Crop Damage and Phytotoxicity:
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Visually assess plants for any signs of phytotoxicity (e.g., leaf burn, stunting, discoloration)

at each post-treatment assessment.

Rate crop damage caused by the pests on a predefined scale.

Yield Data Collection:

At the end of the season, harvest the central rows of each plot.

Measure the yield (e.g., seed cotton weight, fruit weight) for each plot.

Data Analysis:

Analyze the pest count data using Analysis of Variance (ANOVA).

If significant treatment effects are found, use a means separation test (e.g., Tukey's HSD)

to compare the treatments.

Calculate the percentage of pest control for each treatment relative to the untreated

control.

Analyze the yield data to determine the impact of the treatments on crop production.

Conclusion
These protocols provide a framework for the systematic evaluation of Spidoxamat's efficacy.

Adherence to standardized methodologies is crucial for generating reliable and comparable

data that can support product development and registration. The unique mode of action of

Spidoxamat as an ACCase inhibitor makes it a valuable tool for insecticide resistance

management programs. Further trials should also investigate its impact on beneficial insects to

fully characterize its fit within Integrated Pest Management (IPM) systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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